Caldiamide sodium
Caldiamide sodium
Brand Name:
Vulcanchem
CAS No.:
131410-50-9
VCID:
VC20882387
InChI:
InChI=1S/C16H29N5O8.Ca.Na/c1-17-12(22)7-20(10-15(26)27)5-3-19(9-14(24)25)4-6-21(11-16(28)29)8-13(23)18-2;;/h3-11H2,1-2H3,(H,17,22)(H,18,23)(H,24,25)(H,26,27)(H,28,29);;/q;+2;+1/p-3
SMILES:
CNC(=O)CN(CCN(CCN(CC(=O)NC)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Ca+2]
Molecular Formula:
C16H26CaN5NaO8
Molecular Weight:
479.47 g/mol
Caldiamide sodium
CAS No.: 131410-50-9
Cat. No.: VC20882387
Molecular Formula: C16H26CaN5NaO8
Molecular Weight: 479.47 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 131410-50-9 |
|---|---|
| Molecular Formula | C16H26CaN5NaO8 |
| Molecular Weight | 479.47 g/mol |
| IUPAC Name | calcium;sodium;2-[bis[2-[carboxylatomethyl-[2-(methylamino)-2-oxoethyl]amino]ethyl]amino]acetate |
| Standard InChI | InChI=1S/C16H29N5O8.Ca.Na/c1-17-12(22)7-20(10-15(26)27)5-3-19(9-14(24)25)4-6-21(11-16(28)29)8-13(23)18-2;;/h3-11H2,1-2H3,(H,17,22)(H,18,23)(H,24,25)(H,26,27)(H,28,29);;/q;+2;+1/p-3 |
| Standard InChI Key | YOVKQJBQALQTMU-UHFFFAOYSA-K |
| SMILES | CNC(=O)CN(CCN(CCN(CC(=O)NC)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Ca+2] |
| Canonical SMILES | CNC(=O)CN(CCN(CCN(CC(=O)NC)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Ca+2] |
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